Cas no 5466-78-4 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- benzyl 3-(4-methoxyphenyl)prop-2-enoate
- NSC-26467
- 5466-78-4
- NSC26467
-
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- Inchi: InChI=1S/C17H16O3/c1-19-16-10-7-14(8-11-16)9-12-17(18)20-13-15-5-3-2-4-6-15/h2-12H,13H2,1H3/b12-9-
- InChI Key: GIMKYIPODHWIIK-XFXZXTDPSA-N
- SMILES: COC1=CC=C(C=C1)C=CC(=O)OCC2=CC=CC=C2
Computed Properties
- Exact Mass: 268.10998
- Monoisotopic Mass: 268.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.141
- Boiling Point: 419.5°C at 760 mmHg
- Flash Point: 178.3°C
- Refractive Index: 1.593
- PSA: 35.53
- LogP: 3.45180
Related Literature
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Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
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Yi-Fei Sun,Yi-Yang Wu,Ya-Qian Zhang,Jian-Hui Li,Yu Luo,Yi-Xiang Shi,Bin Hua,Jing-Li Luo Chem. Commun., 2016,52, 13687-13690
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3. A CH3NH3PbI3 film for a room-temperature NO2 gas sensor with quick response and high selectivity†Xianwei Fu,Shilong Jiao,Ning Dong,Gang Lian,Tianyu Zhao,Song Lv,Qilong Wang,Deliang Cui RSC Adv., 2018,8, 390-395
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Viswanathan Baskar,Kandasamy Gopal,Madeleine Helliwell,Floriana Tuna,Wolfgang Wernsdorfer Dalton Trans., 2010,39, 4747-4750
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Yingjie Ma,Xiaofan Ji,Fei Xiang,Xiaodong Chi,Chengyou Han,Jiuming He,Zeper Abliz,Weixiang Chen,Feihe Huang Chem. Commun., 2011,47, 12340-12342
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